Cas no 1823796-33-3 (2-(3-Chloro-2-hydroxyphenyl)propanoic acid)

• Product Name: 2-(3-Chloro-2-hydroxyphenyl)propanoic acid
• CAS No: 1823796-33-3
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 6136478
• PubChem ID: 130135506
• Update Time: 2025-06-28

2-(3-Chloro-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1981613
• 1823796-33-3
• 2-(3-chloro-2-hydroxyphenyl)propanoic acid
• 2-(3-Chloro-2-hydroxyphenyl)propanoic acid

• Inchi： 1S/C9H9ClO3/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5,11H,1H3,(H,12,13)
• InChI Key： KIDFHONUWSHFRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(C(=O)O)C

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(3-Chloro-2-hydroxyphenyl)propanoic acid

Introduction to 2-(3-Chloro-2-hydroxyphenyl)propanoic acid (CAS No. 1823796-33-3)

2-(3-Chloro-2-hydroxyphenyl)propanoic acid, identified by the Chemical Abstracts Service (CAS) number 1823796-33-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propanoic acid moiety linked to a phenyl ring substituted with chloro and hydroxyl groups, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science. The presence of both electron-withdrawing and electron-donating functional groups in its structure suggests a versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 3-Chloro-2-hydroxyphenyl substituent on the propyl chain imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. This structural motif is commonly found in various pharmacophores, where it contributes to binding affinity and selectivity in enzyme inhibition or receptor modulation. The hydroxyl group, in particular, can participate in hydrogen bonding interactions, which are critical for the design of orally active compounds that require efficient absorption and metabolic stability.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from phenylpropanoid scaffolds. These compounds have shown promise in various preclinical studies as modulators of inflammatory pathways, neuroprotective agents, and antimicrobial agents. The 2-(3-Chloro-2-hydroxyphenyl)propanoic acid structure aligns well with these trends, offering a platform for further derivatization to explore new pharmacological activities. Researchers have been particularly interested in how modifications to the chlorine and hydroxyl substituents can fine-tune the compound's biological profile.

One of the most compelling aspects of this compound is its potential role as a building block for more complex drug candidates. The propanoic acid side chain provides a handle for further functionalization via esterification, amide formation, or reduction reactions, allowing chemists to tailor the molecule's properties as needed. This flexibility has made it a popular choice for medicinal chemists working on projects targeting central nervous system disorders, cardiovascular diseases, and metabolic syndromes.

Recent advancements in computational chemistry have also enhanced our understanding of how 2-(3-Chloro-2-hydroxyphenyl)propanoic acid behaves in biological systems. Molecular docking studies have revealed that this compound can interact with proteins involved in signal transduction and metabolic regulation. For instance, preliminary simulations suggest that it may bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation. Additionally, its ability to form stable complexes with metal ions has been explored, opening up possibilities for applications in metallodrug development.

The synthesis of 2-(3-Chloro-2-hydroxyphenyl)propanoic acid has been optimized through various synthetic routes, each offering distinct advantages depending on the desired scale and purity requirements. Common methods involve the condensation of 3-chlorosalicylaldehyde with propanoic acid derivatives under basic conditions, followed by hydrolysis if necessary. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the propyl chain selectively onto the phenyl ring. These synthetic strategies highlight the compound's accessibility and suitability for industrial-scale production.

In terms of physicochemical properties, 2-(3-Chloro-2-hydroxyphenyl)propanoic acid exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), while remaining poorly soluble in non-polar media like hexane or diethyl ether. This solubility profile makes it amenable to formulation into various types of pharmaceutical dosage forms, including oral tablets or injectable solutions. Its stability under standard storage conditions further enhances its practicality for laboratory and commercial use.

The compound's potential toxicity profile has also been evaluated through in vitro assays using human cell lines. Early studies suggest that it exhibits low cytotoxicity at therapeutic concentrations but may show increased toxicity at higher doses. This aligns with the general behavior of many phenylpropanoid derivatives, which often demonstrate efficacy but require careful dosing to avoid adverse effects. Further toxicological studies are warranted to fully characterize its safety margins before clinical translation.

One particularly exciting area of research involves leveraging 2-(3-Chloro-2-hydroxyphenyl)propanoic acid as a precursor for prodrugs designed to enhance bioavailability or target specific tissues within the body. By incorporating this scaffold into larger molecular constructs, researchers aim to develop drugs that release their active components selectively once inside an organism. Such approaches are particularly relevant for treating diseases where systemic delivery poses challenges due to poor absorption or rapid clearance.

The role of this compound in material science is also emerging as an important avenue for exploration. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems or as a component of functional materials such as metal-organic frameworks (MOFs). These materials have applications ranging from gas storage and separation technologies to sensors and luminescent devices.

Looking ahead, future research on 2-(3-Chloro-2-hydroxyphenyl)propanoic acid is likely to focus on expanding its utility through interdisciplinary approaches combining organic synthesis with computational modeling and high-throughput screening techniques. By integrating these methodologies, scientists hope to uncover new derivatives with enhanced biological activity or improved pharmacokinetic properties suitable for clinical development.